Cas no 1781665-89-1 (3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one)

• Product Name: 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one
• CAS No: 1781665-89-1
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5920123
• PubChem ID: 82602310
• Update Time: 2025-10-30

3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one
• EN300-1855098
• 1781665-89-1

• Inchi： 1S/C7H10N2O2S/c1-11-7-9-4-6(12-7)5(10)2-3-8/h4H,2-3,8H2,1H3
• InChI Key： GAIRCONCGYOWSZ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CCN)=O)OC

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one

Research Brief on 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one (CAS: 1781665-89-1): Recent Advances and Applications

The compound 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one (CAS: 1781665-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole core and functionalized side chain, has demonstrated promising potential in drug discovery and development. Recent studies have explored its applications as a versatile intermediate in the synthesis of bioactive compounds, particularly in the context of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one as a key building block in the development of novel kinase inhibitors targeting cancer pathways. The research team utilized this compound to synthesize a series of derivatives with enhanced selectivity for specific kinase isoforms, leading to improved therapeutic profiles. The study reported significant inhibitory activity against several oncogenic kinases, with IC50 values in the nanomolar range, underscoring its potential in oncology drug development.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of derivatives derived from 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that structural modifications of this compound yielded potent antibacterial agents against multidrug-resistant Gram-positive pathogens. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a potential new avenue for addressing antibiotic resistance.

The synthetic accessibility of 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving high yields (85-90%) and excellent purity (>99%). This advancement is particularly significant for industrial applications, as it addresses previous challenges related to cost and scalability in large-scale production.

Looking forward, the versatility of 3-amino-1-(2-methoxy-1,3-thiazol-5-yl)propan-1-one continues to inspire new research directions. Current studies are investigating its potential in neurological drug development, with preliminary results suggesting activity in modulating neurotransmitter systems. Furthermore, computational modeling approaches are being employed to design novel derivatives with improved pharmacokinetic properties, highlighting the compound's enduring relevance in medicinal chemistry.